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Compound of Interest |
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carboxamide

CAS No.: 17698-15-6

Cat. No.: B102844

\

N-hydroxythiophene-2-

L  Get Quote

Chemical Identity & Hazard Profile

Before initiating disposal, verify the compound identity to ensure compatibility with waste

streams. This compound combines a thiophene ring with a hydroxamic acid functional group,

necessitating specific thermal destruction protocols to manage sulfur and nitrogen oxide

byproducts.

Property

Specification

Chemical Name

N-hydroxythiophene-2-carboxamide

N-hydroxy-2-thiophenecarboxamide;

Synonyms ) ) )
Thiophene-2-hydroxamic acid

CAS Number 17698-15-6

Molecular Formula CsHsNO:2S

Hazard Class

Irritant / Toxic (Acute Tox.[1][2][3][4][5][6] Oral)

Key H-Codes

H301 (Toxic if swallowed), H315 (Skin Irrit.),
H319 (Eye Irrit.), H335 (Resp.[3][7] Irrit.)

Waste Characteristic

Organic / Sulfur-bearing / Nitrogen-bearing
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Critical Safety Note: Hydroxamic acids are potent metal chelators. Do not store waste solutions
in metal containers (carbon steel, aluminum) as corrosion and exothermic complexation may

occur. Use HDPE or Borosilicate Glass.

Containment & Pre-Disposal Handling

Proper segregation at the bench level is the first line of defense against incompatible reactions.

A. Solid Waste (Pure Substance)

o Primary Container: Place the solid substance in a wide-mouth High-Density Polyethylene
(HDPE) jar.

e Labeling: Must be labeled "Hazardous Waste - Toxic Solid (Organic)."[1]

e Segregation: Keep separate from strong oxidizing agents (e.g., perchlorates,
permanganates) to prevent violent oxidation of the thiophene ring.

B. Liquid Waste (Mother Liquors/Solutions)

e Solvent Compatibility: Ensure the carrier solvent is compatible with the waste stream.
o Compatible: Methanol, Ethanol, DMSO, Dichloromethane.
o Incompatible: Concentrated nitric acid (risk of nitration/explosion).

e pH Adjustment: Maintain pH between 6—8. Hydroxamic acids can hydrolyze in strong
acid/base, releasing hydroxylamine (toxic/unstable).

e Container: Amber glass or HDPE carboy.

Disposal Procedures
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Do not discharge into municipal sewer systems. The presence of the thiophene moiety requires
high-temperature incineration to prevent the release of untreated sulfur compounds.

Method A: High-Temperature Incineration (Standard
Protocol)

This is the mandatory method for bulk quantities (>10 g) and concentrated stocks.[1]

o Preparation: Dissolve solid waste in a combustible solvent (e.g., acetone or ethanol) if the
incinerator feed requires liquid injection. If solid feed is permitted, package in combustible

fiber drums.

¢ Incinerator Specs: The facility must be equipped with a secondary combustion chamber
(afterburner) operating >1000°C and a gas scrubber (alkaline) to neutralize Sulfur Oxides
(SOx) and Nitrogen Oxides (NOx) generated during combustion.

» Waste Code Assignment:

o US (RCRA): Classify as D001 (Ignitable) if in solvent, or DO03 (Reactive) if potential for
explosive decomposition exists (rare but possible with dry hydroxamic acids).[1] If not
specifically listed, use P-listed logic for acute toxicity if LD50 < 50 mg/kg (verify specific
batch toxicity).[1]

o EU (EWC): 16 05 06* (laboratory chemicals, consisting of or containing hazardous

substances).

Method B: Lab-Scale Chemical Deactivation (Small
Spills Only)

Strictly for residues <500 mg.[1] Do not use for bulk disposal.

o Oxidation: Treat the residue with dilute household bleach (5% Sodium Hypochlorite) in a
fume hood. The hypochlorite will oxidize the sulfur and hydrolyze the amide bond.

¢ Reaction Time: Allow to stand for 1 hour.

o Neutralization: Check pH and adjust to neutral.
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» Final Disposal: Collect the treated aqueous slurry into the "Aqueous Hazardous Waste"
stream for professional off-site treatment. Do not pour down the drain.

Emergency Spill Response Workflow

In the event of a benchtop spill, immediate containment is required to prevent aerosolization of
the toxic solid.

Step 1: Evacuate & PPE Evacuate the immediate area.[2] Don PPE: Nitrile gloves (double
gloved), lab coat, and N95/P100 particulate respirator.

Step 2: Dry Containment Do not wet the powder initially. Cover the spill with a dry absorbent
pad or spill pillow to prevent dust generation.

Step 3: Wet Collection Dampen a second absorbent pad with ethanol or acetone. Gently wipe
the area from the outside in.[8]

Step 4: Waste Segregation Place all contaminated pads, gloves, and scoops into a heavy-duty
yellow hazardous waste bag.[1] Seal and label as "Toxic Debris."

Decision Logic for Waste Stream Selection

The following diagram illustrates the logical flow for determining the correct disposal path
based on the physical state and quantity of the material.
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Waste: N-hydroxythiophene-2-carboxamide

Physical State?

Solid / Powder

Solution / Mother Liquor

Quantity > 10g?

No (Residue)

Package in HDPE Jar

i i ?
LalsElk T Salfi Dissolve in Acetone/Ethanol Halogenated Solvent?

Solid Feed Incinerator No (e.g., MeOH) es (e.g., DCM)

Stream A: Non-Halogenated Organic Stream B: Halogenated Organic

(High BTU Incineration) (Specific Incineration req. 1100°C)
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Figure 1: Waste stream decision matrix ensuring compliance with thermal destruction
requirements for sulfur/nitrogen-bearing organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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